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Compound of Interest

Compound Name: (1-Cyanocyclohexyl)acetic acid

Cat. No.: B195784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1-

cyanocyclohexaneacetic acid, an important intermediate in the synthesis of the neurological

drug gabapentin.[1][2] The information is presented to be a valuable resource for professionals

in research, development, and quality control.

Core Physical Properties
1-Cyanocyclohexaneacetic acid is a colorless, odorless solid.[3] Its fundamental physical

characteristics are summarized in the table below, providing a clear reference for laboratory

and developmental work.
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Physical Property Value Source

Molecular Formula C₉H₁₃NO₂ [4][5]

Molecular Weight 167.20 g/mol [4]

Melting Point 98-100 °C [6]

Boiling Point 356.6 ± 15.0 °C (Predicted) [1][6]

Density 1.13 ± 0.1 g/cm³ (Predicted) [1][6]

pKa 4.72 ± 0.10 (Predicted) [6]

Solubility

Sparingly soluble in water.[3]

Slightly soluble in chloroform

and methanol.[1][6]

Appearance
Colorless solid[3] / Powder[1]

[6]

CAS Number 133481-09-1 [1][3][4][5][7]

Experimental Protocols for Property Determination
While specific experimental documentation for 1-cyanocyclohexaneacetic acid is not publicly

detailed, standard methodologies for organic compounds are applicable for the verification of

its physical properties.

1. Melting Point Determination

The melting point of a solid organic compound is a crucial indicator of its purity.

Apparatus: A melting point apparatus, such as a Mel-Temp or a similar device, is required.[8]

Procedure:

A small, dry sample of 1-cyanocyclohexaneacetic acid is finely powdered and packed into

a capillary tube to a depth of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.
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The sample is heated at a controlled rate.

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting point range.[9]

2. Boiling Point Determination (for liquids, adaptable for high-boiling solids)

Given that 1-cyanocyclohexaneacetic acid is a solid at room temperature with a high predicted

boiling point, this would be determined under vacuum. The general principle of distillation is

used to ascertain the boiling point of a liquid.[8]

Apparatus: A simple distillation setup is used, including a round-bottom flask, a condenser, a

thermometer, and a collection flask.[8]

Procedure:

The compound is placed in the round-bottom flask.

The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to

measure the temperature of the vapor.[8]

The liquid is heated, and the temperature at which a stable vapor-liquid equilibrium is

achieved is recorded as the boiling point.[8]

3. Solubility Determination

Solubility tests are fundamental in understanding the behavior of a compound in various

solvents.

Procedure:

A small, measured amount of 1-cyanocyclohexaneacetic acid is added to a test tube

containing a specific volume of the solvent to be tested (e.g., water, ethanol, chloroform).

The mixture is agitated to facilitate dissolution.

Observations are made to determine if the solid dissolves completely, partially, or not at

all.[10] This can be done at various temperatures to create a solubility profile.
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Experimental Workflow: Synthesis and
Characterization
The following diagram illustrates a typical workflow for the synthesis and subsequent physical

characterization of 1-cyanocyclohexaneacetic acid.
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Caption: Workflow for Synthesis and Physical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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